Cas no 339016-09-0 (N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide)
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide
-
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33108-1g |
N'-[(1Z)-[4-(Dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | tech | 1g |
£950.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1576682-50mg |
Methyl (Z)-2-(4-(dimethylamino)benzylidene)hydrazine-1-carboxylate |
339016-09-0 | 98% | 50mg |
¥1499.00 | 2024-05-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00911833-1g |
N'-[(1Z)-[4-(Dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| A2B Chem LLC | AI75718-1mg |
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | >90% | 1mg |
$202.00 | 2023-12-30 | |
| A2B Chem LLC | AI75718-5mg |
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | >90% | 5mg |
$215.00 | 2023-12-30 | |
| A2B Chem LLC | AI75718-10mg |
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | >90% | 10mg |
$241.00 | 2023-12-30 | |
| A2B Chem LLC | AI75718-500mg |
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | 500mg |
$814.00 | 2024-04-20 | ||
| abcr | AB581583-500mg |
Methyl 2-{[4-(dimethylamino)phenyl]methylene}-1-hydrazinecarboxylate; . |
339016-09-0 | 500mg |
€678.60 | 2024-08-02 | ||
| 1PlusChem | 1P00ISBQ-500mg |
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | 500mg |
$833.00 | 2024-05-05 | ||
| Apollo Scientific | OR33108-500mg |
N'-[(1Z)-[4-(Dimethylamino)phenyl]methylidene]methoxycarbohydrazide |
339016-09-0 | tech | 500mg |
£539.00 | 2025-02-19 |
N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide
Recent Advances in the Study of N'-[(1Z)-[4-(Dimethylamino)phenyl]methylidene]methoxycarbohydrazide (CAS: 339016-09-0)
The compound N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide (CAS: 339016-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, mechanism of action, and potential as a lead compound for drug development. This research briefing synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
Recent studies have focused on the synthesis and characterization of N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide, with particular emphasis on its chemical stability and reactivity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its molecular structure and purity. These studies have laid the groundwork for further investigations into its biological properties, ensuring that the compound meets the stringent quality standards required for pharmaceutical research.
In vitro and in vivo studies have revealed promising biological activities associated with this compound. Notably, it has demonstrated significant inhibitory effects on specific enzymatic targets implicated in inflammatory and neoplastic diseases. For instance, recent research has shown that N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide exhibits potent activity against cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain pathways. These findings suggest its potential as a novel anti-inflammatory agent, warranting further preclinical evaluation.
Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Computational modeling and molecular docking simulations have identified key interactions between N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide and its target proteins, providing insights into its binding affinity and selectivity. These studies have highlighted the compound's ability to modulate specific signaling pathways, offering a rational basis for its therapeutic effects. Such mechanistic understanding is critical for optimizing its pharmacological profile and minimizing off-target effects.
Despite these promising findings, challenges remain in the development of N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties, with some derivatives showing improved efficacy and safety profiles in preliminary assays. These advancements underscore the compound's potential as a scaffold for further medicinal chemistry optimization.
In conclusion, N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide (CAS: 339016-09-0) represents a promising candidate for drug development, with demonstrated biological activities and a well-characterized mechanism of action. Ongoing research aims to overcome existing challenges and translate these findings into clinically relevant therapeutics. The compound's unique chemical and pharmacological properties position it as a valuable subject for future studies in the chemical biology and medicinal chemistry fields.
339016-09-0 (N'-[(1Z)-[4-(dimethylamino)phenyl]methylidene]methoxycarbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)